Cas no 1049512-98-2 (N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide)

• Product Name: N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide
• CAS No: 1049512-98-2
• MF: C₁₉H₂₃NO₂S
• MW: 329.456423997879
• CID: 5757666
• Update Time: 2025-05-24

N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-[2-(2-methoxyphenyl)ethyl]-1-thiophen-2-ylcyclopentane-1-carboxamide
• N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide

• Inchi： 1S/C19H23NO2S/c1-22-16-8-3-2-7-15(16)10-13-20-18(21)19(11-4-5-12-19)17-9-6-14-23-17/h2-3,6-9,14H,4-5,10-13H2,1H3,(H,20,21)
• InChI Key： MGSBNIXZFQGTJD-UHFFFAOYSA-N
• SMILES： C1(C2SC=CC=2)(C(NCCC2=CC=CC=C2OC)=O)CCCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide

Introduction to N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide (CAS No. 1049512-98-2)

N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1049512-98-2, represents a unique molecular architecture that combines aromatic rings with a cyclopentane core, making it a promising candidate for further exploration in drug discovery and development. The presence of both thiophene and methoxyphenyl moieties in its structure suggests potential interactions with biological targets, which are critical for the design of novel therapeutic agents.

The chemical structure of N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide is characterized by its chiral center and the presence of multiple functional groups. These features contribute to its versatility as a pharmacophore, enabling it to engage with various biological systems. Recent advancements in computational chemistry have allowed researchers to predict the binding affinities and pharmacokinetic properties of this compound, providing valuable insights into its potential as a drug candidate.

In the realm of medicinal chemistry, the integration of heterocyclic compounds like thiophene derivatives has been a cornerstone in the development of new drugs. The thiophen-2-yl group in this compound not only enhances its structural complexity but also introduces specific electronic properties that can modulate its interactions with biological targets. This has led to increased interest in exploring derivatives of this compound for their potential therapeutic applications.

Recent studies have highlighted the importance of cyclopentane-based scaffolds in drug design due to their ability to mimic natural product structures and exhibit favorable pharmacokinetic profiles. The incorporation of a cyclopentane ring in N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide contributes to its stability and bioavailability, making it an attractive candidate for further investigation.

The methoxyphenyl moiety in this compound adds another layer of complexity, offering opportunities for fine-tuning its pharmacological properties. Methoxyphenyl derivatives are known for their diverse biological activities, including anti-inflammatory, antioxidant, and antimicrobial effects. By combining this group with a thiophene and cyclopentane core, researchers aim to develop compounds that exhibit enhanced efficacy and reduced side effects.

The synthesis of N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex framework of this compound efficiently. These methods not only improve yield but also enhance the purity of the final product, which is crucial for subsequent biological evaluations.

In vitro studies have begun to reveal the potential biological activities of N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide. Initial experiments have shown promising interactions with certain enzymes and receptors, suggesting its utility in addressing various therapeutic challenges. For instance, its ability to modulate enzyme activity could make it a valuable component in the development of drugs targeting metabolic disorders or neurological conditions.

The combination of computational modeling and experimental validation has been instrumental in understanding the mechanism of action of this compound. By leveraging high-throughput screening technologies and structure-based drug design approaches, researchers can rapidly identify potential lead compounds and optimize their properties for clinical use. This interdisciplinary approach is essential for translating laboratory findings into tangible therapeutic benefits.

The future prospects of N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide are vast, with ongoing research focusing on expanding its chemical diversity and exploring new applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to the discovery of novel drugs that address unmet medical needs.

In conclusion, N-[2-(2-methoxyphenyl)ethyl]-1-(thiophen-2-yl)cyclopentane-1-carboxamide represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a compelling candidate for further research and development. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in shaping the future of medicine.